Cas no 1261992-90-8 (2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid)

• Product Name: 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid
• CAS No: 1261992-90-8
• MF: C₁₆H₁₄FNO₃
• MW: 287.285667896271
• MDL: MFCD18321975
• CID: 2621970
• PubChem ID: 53227805
• Update Time: 2025-09-28

2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, 95%
• MFCD18321975
• 4'-(Dimethylcarbamoyl)-4-fluoro[1,1'-biphenyl]-2-carboxylic acid
• 2-[4-(N,N-DIMETHYLAMINOCARBONYL)PHENYL]-5-FLUOROBENZOIC ACID
• 1261992-90-8
• DTXSID20691338
• 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid

• MDL： MFCD18321975
• Inchi： 1S/C16H14FNO3/c1-18(2)15(19)11-5-3-10(4-6-11)13-8-7-12(17)9-14(13)16(20)21/h3-9H,1-2H3,(H,20,21)
• InChI Key： NCAOCUXUVZGJFM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)C1C=CC(C(N(C)C)=O)=CC=1

Computed Properties

• Exact Mass: 287.09577147Da
• Monoisotopic Mass: 287.09577147Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid

2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid

The compound 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, with CAS No. 1261992-90-8, is a structurally complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a benzoic acid moiety, a fluorine substituent, and a dimethylaminocarbonyl group attached to a phenyl ring. These features make it a versatile building block for various applications, particularly in drug design and advanced materials.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. The presence of the dimethylaminocarbonyl group introduces significant electron-donating properties, which can modulate the electronic environment of the molecule, making it suitable for interactions with biological targets. Additionally, the fluorine substituent at the 5-position of the benzoic acid ring enhances the compound's lipophilicity and stability, which are critical attributes for drug candidates.

One of the most promising applications of 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid lies in its role as an intermediate in the synthesis of heterocyclic compounds. Researchers have demonstrated that this compound can undergo various cyclization reactions to form fused-ring systems, which are often associated with potent biological activities. For instance, its use in the construction of quinoline derivatives has shown potential in anti-cancer drug development due to their ability to inhibit specific kinase enzymes.

Furthermore, the compound's ability to act as a chiral auxiliary has been explored in asymmetric synthesis. The stereochemistry introduced by this compound can significantly influence the enantioselectivity of reactions, making it a valuable tool in the production of chiral pharmaceuticals. Recent advancements in catalytic asymmetric synthesis have leveraged this property to develop more efficient and environmentally friendly synthetic routes.

In terms of environmental applications, 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid has been investigated for its role in dye-sensitized solar cells (DSSCs). The molecule's conjugated system allows for efficient light absorption and electron transfer, contributing to improved photovoltaic performance. Studies have shown that incorporating this compound into DSSCs can enhance their energy conversion efficiency, making it a candidate for next-generation solar energy technologies.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Key steps include nucleophilic aromatic substitution and condensation reactions, which are critical for achieving high yields and purity. Recent optimizations in these processes have focused on reducing reaction times and minimizing waste, aligning with green chemistry principles.

From a toxicological perspective, 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid has undergone preliminary safety assessments. Initial data suggest that it exhibits low acute toxicity; however, further studies are required to fully understand its long-term effects and bioaccumulation potential. Regulatory agencies have emphasized the need for comprehensive safety evaluations before its widespread use in commercial products.

In conclusion, 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid (CAS No. 1261992-90-8) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry, driving innovation in drug discovery, materials science, and sustainable energy technologies. As research continues to uncover new possibilities for this compound, its role in advancing scientific frontiers is expected to grow significantly.